Cas no 303145-67-7 ([1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)-)

• Product Name: [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)-
• CAS No: 303145-67-7
• MF: C₁₁H₈ClN₅
• MW: 245.667719841003
• MDL: MFCD00232453
• CID: 1442420
• PubChem ID: 1471259
• Update Time: 2025-07-21

[1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)- Chemical and Physical Properties

Names and Identifiers

• [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)-
• 7-(3-chlorophenyl)[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• 303145-67-7
• MFCD00232453
• 11K-023
• SCHEMBL5462584
• DTXSID501198342
• 7-(3-chlorophenyl)-[1,2,4]triazolo[1,5-a]pyrimidin-2-amine
• AKOS015991876

• MDL： MFCD00232453
• Inchi： 1S/C11H8ClN5/c12-8-3-1-2-7(6-8)9-4-5-14-11-15-10(13)16-17(9)11/h1-6H,(H2,13,16)
• InChI Key： CZLHINPMUWGPHW-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(=C1)C1=CC=NC2=NC(N)=NN12

Computed Properties

• Exact Mass: 245.04704
• Monoisotopic Mass: 245.0468230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 17
• Rotatable Bond Count: 1
• Complexity: 277
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 69.1Ų

Experimental Properties

• PSA: 69.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Phenylpyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Phenylpyrimidines

Additional information on [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)-

Professional Introduction to [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)- (CAS No. 303145-67-7)

[1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)- (CAS No. 303145-67-7) is a highly specialized heterocyclic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the triazolopyrimidine class, a structural motif known for its broad spectrum of biological activities and potential therapeutic applications. The presence of a chlorophenyl substituent at the 7-position enhances its pharmacological profile, making it a promising candidate for further investigation in drug discovery.

The chemical structure of [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)- consists of a fused triazole ring system connected to a pyrimidine ring. This unique arrangement contributes to its distinct electronic and steric properties, which are crucial for its interaction with biological targets. The compound's molecular formula is C₉H₆ClN₅, reflecting its nitrogen-rich composition and the presence of multiple heteroatoms that are often associated with bioactive molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of triazolopyrimidine derivatives. These compounds have been shown to exhibit a wide range of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The structural features of [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)- make it particularly interesting for studying its interactions with various biological targets. For instance, the chlorophenyl group can serve as a pharmacophore that enhances binding affinity to specific enzymes or receptors.

One of the most compelling aspects of this compound is its potential application in oncology research. Triazolopyrimidine derivatives have been extensively studied for their ability to inhibit kinases and other enzymes involved in cancer cell proliferation and survival. Preliminary studies suggest that [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)- may exhibit inhibitory effects on certain kinases by binding to their active sites and disrupting their function. This could make it a valuable tool for developing novel anticancer therapies.

Furthermore, the compound's ability to cross the blood-brain barrier has been an area of active investigation. Many therapeutic agents face challenges in reaching their target sites within the central nervous system due to this barrier. However, modifications such as the chlorophenyl group can enhance permeability and improve bioavailability. This characteristic makes [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine, 7-(3-chlorophenyl)- a promising candidate for treating neurological disorders.

The synthesis of [1,2,4]Triazolo[1,5-a]pyrimidin-2-amine derivatives presents unique challenges due to the complexity of their fused ring systems. Advanced synthetic methodologies have been employed to achieve high yields and purity levels. Techniques such as multi-step organic synthesis involving cyclization reactions are commonly used to construct the triazolopyrimidine core structure. Additionally